1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis and Pharmacological Activity : The compound has been used in the synthesis of 1,6-hexanediones and 1,8-hexanedione dihydrochlorides, demonstrating stable crystalline structures and confirmed by spectroscopic data (Agababyan, Gevorgyan, Sarkisyan, & Tumadzhyan, 2002).
- Formation of New Compounds : It's involved in the formation of new compounds like 1-ethynylcyclopropylamine, demonstrating the versatility in creating new chemical entities (Kozhushkov, Wagner-Gillen, Khlebnikov, & Meijere, 2010).
Applications in Drug Synthesis
- Lewis Acid-Catalyzed Ring-Opening : Used in the Lewis acid-catalyzed ring-opening of methyl 1-nitrocyclopropanecarboxylates for synthesizing inhibitors like serotonin/norepinephrine reuptake inhibitors (Lifchits & Charette, 2008).
- Aminomethylation Reactions : Utilized in aminomethylation reactions leading to the formation of diazabicyclo[3.3.1]nonane derivatives, showcasing its role in creating structurally diverse molecules (Dotsenko, Krivokolysko, & Litvinov, 2007).
Biomedical Research and Pharmacology
- Antimicrobial and Cytotoxic Activities : Investigated for its antimicrobial and cytotoxic activities, highlighting its potential in medical applications (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).
- Anticancer Drug Synthesis : Played a role in the synthesis of bio-derived analogues of anticancer drugs, demonstrating its significance in pharmaceutical development (Galkin, Kucherov, Markov, Egorova, Posvyatenko, & Ananikov, 2017).
Agronomy and Plant Science
- Ethylene Response in Plants : Utilized in studies related to ethylene responses in plants, offering insights into agricultural applications (Sisler, Seglie, Mibus, & Serek, 2010).
- ACC Transport in Plants : Involved in research on the accumulation and transport of ACC in plants, aiding in understanding plant growth and development (Vanderstraeten & Van Der Straeten, 2017).
Safety and Hazards
properties
IUPAC Name |
1-(aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2.2ClH/c1-7-5(4-6)2-3-5;;/h7H,2-4,6H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBBWFUNQHIFUCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1(CC1)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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